Cas no 1336941-03-7 (2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)acetic acid)

2-Amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)acetic acid is a chiral α-amino acid derivative featuring a tetralin (5,6,7,8-tetrahydronaphthalene) moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural similarity to bioactive molecules, particularly those targeting central nervous system (CNS) receptors. The tetralin group enhances lipophilicity, potentially improving membrane permeability, while the amino acid functionality allows for further derivatization or incorporation into peptide frameworks. Its rigid, bicyclic structure may contribute to stereoselective interactions in drug design. The compound serves as a versatile intermediate for synthesizing pharmacologically active compounds, particularly in the development of neuromodulators or enzyme inhibitors.
2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)acetic acid structure
1336941-03-7 structure
Product Name:2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)acetic acid
CAS No:1336941-03-7
MF:C12H15NO2
MW:205.253003358841
CID:6014209
PubChem ID:84053042
Update Time:2025-05-20

2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)acetic acid
    • EN300-1859038
    • 1336941-03-7
    • Inchi: 1S/C12H15NO2/c13-11(12(14)15)10-7-3-5-8-4-1-2-6-9(8)10/h3,5,7,11H,1-2,4,6,13H2,(H,14,15)
    • InChI Key: WAEQJZYYSMJPIG-UHFFFAOYSA-N
    • SMILES: OC(C(C1=CC=CC2CCCCC=21)N)=O

Computed Properties

  • Exact Mass: 205.110278721g/mol
  • Monoisotopic Mass: 205.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 63.3Ų

2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)acetic acid Pricemore >>

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Additional information on 2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)acetic acid

2-Amino-2-(5,6,7,8-Tetrahydronaphthalen-1-yl)Acetic Acid: A Comprehensive Overview

The compound 2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)acetic acid, identified by the CAS number 1336941-03-7, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amino acids and features a unique structure that combines an amino group with a tetrahydronaphthalene moiety. Recent studies have highlighted its role in drug discovery and its potential applications in therapeutic interventions.

The synthesis of 2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)acetic acid involves advanced organic chemistry techniques. Researchers have explored various pathways to optimize its production, including catalytic hydrogenation and stereo-selective synthesis. These methods not only enhance the yield but also ensure the purity required for pharmacological studies. The compound's structure has been extensively analyzed using computational chemistry tools, providing insights into its stability and reactivity under different conditions.

In terms of applications, 2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)acetic acid has shown promise in the development of novel drugs targeting specific biological pathways. For instance, recent studies have demonstrated its ability to modulate enzyme activity and interact with membrane receptors. These findings suggest that the compound could be a valuable lead in the design of new therapeutic agents for conditions such as neurodegenerative diseases and inflammatory disorders.

The pharmacokinetics of 2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)acetic acid have been a focal point of recent research. Studies conducted in preclinical models indicate that the compound exhibits favorable absorption and bioavailability profiles. Additionally, its metabolic pathways have been mapped out using metabolomics approaches, providing critical information for dosage optimization and toxicity assessment.

From an environmental perspective, the ecological impact of 2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yli)acetic acid has been evaluated through eco-toxicological studies. These studies reveal that the compound has low toxicity to aquatic organisms under standard conditions. However, further research is needed to assess its long-term effects on ecosystems and biodegradation patterns.

In conclusion, 2-amino-2-(5,6,7 ,8-tetrahydronaphthalen -1 - yl ) acetic acid strong > represents a significant advancement in chemical synthesis and drug discovery . Its unique structure , combined with promising pharmacological properties , positions it as a potential candidate for future therapeutic interventions . As research continues , we can expect even more insights into this compound 's capabilities and applications . p > article > response >

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